Cas no 2418593-47-0 (methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate)
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate Chemical and Physical Properties
Names and Identifiers
-
- methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
- EN300-26690458
- 2418593-47-0
-
- MDL: MFCD32678947
- Inchi: 1S/C8H13N3O3/c1-11-7(12)5(4-10-11)3-6(9)8(13)14-2/h4,6,10H,3,9H2,1-2H3/t6-/m0/s1
- InChI Key: SLXALVAOWRDABI-LURJTMIESA-N
- SMILES: O(C)C([C@H](CC1=CNN(C)C1=O)N)=O
Computed Properties
- Exact Mass: 199.09569129g/mol
- Monoisotopic Mass: 199.09569129g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 84.7Ų
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26690458-0.05g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 0.05g |
$912.0 | 2023-09-11 | ||
| Enamine | EN300-26690458-0.1g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 0.1g |
$956.0 | 2023-09-11 | ||
| Enamine | EN300-26690458-0.25g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 0.25g |
$999.0 | 2023-09-11 | ||
| Enamine | EN300-26690458-0.5g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 0.5g |
$1043.0 | 2023-09-11 | ||
| Enamine | EN300-26690458-1.0g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 1g |
$1086.0 | 2023-05-26 | ||
| Enamine | EN300-26690458-2.5g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 2.5g |
$2127.0 | 2023-09-11 | ||
| Enamine | EN300-26690458-5.0g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 5g |
$3147.0 | 2023-05-26 | ||
| Enamine | EN300-26690458-10.0g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 10g |
$4667.0 | 2023-05-26 | ||
| Enamine | EN300-26690458-1g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 1g |
$1086.0 | 2023-09-11 | ||
| Enamine | EN300-26690458-5g |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate |
2418593-47-0 | 5g |
$3147.0 | 2023-09-11 |
methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
Additional information on methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate
Comprehensive Overview of Methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate (CAS No. 2418593-47-0)
In the rapidly evolving field of pharmaceutical and biochemical research, methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate (CAS No. 2418593-47-0) has emerged as a compound of significant interest. This chiral amino acid derivative, characterized by its unique pyrazole ring structure, is gaining attention for its potential applications in drug discovery, peptide synthesis, and enzyme inhibition studies. The compound's 5-hydroxy-1-methyl-1H-pyrazol-4-yl moiety contributes to its distinctive physicochemical properties, making it a valuable building block in medicinal chemistry.
The growing demand for chiral amino acid esters like this compound is driven by their versatility in asymmetric synthesis and their role as intermediates in the production of biologically active molecules. Researchers are particularly intrigued by the methyl ester group's ability to enhance solubility while maintaining reactivity, a feature that aligns with current trends in prodrug design and bioconjugation strategies. With the pharmaceutical industry's increasing focus on targeted drug delivery and personalized medicine, compounds with such tailored functional groups are becoming increasingly valuable.
Recent literature highlights the compound's potential in addressing challenges related to metabolic stability and bioavailability of therapeutic agents. The presence of both amino and hydroxy groups in its structure offers multiple sites for chemical modification, making it an attractive scaffold for structure-activity relationship (SAR) studies. This adaptability is particularly relevant in the context of fragment-based drug discovery, where researchers seek to optimize molecular properties through systematic structural variations.
From a synthetic chemistry perspective, the methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate represents an interesting case study in stereoselective synthesis. The preservation of the (2S) configuration during synthetic transformations is crucial for maintaining biological activity, as this stereochemistry often determines interactions with chiral biological targets. Current research explores efficient routes for its preparation, with emphasis on green chemistry principles and atom economy, reflecting the pharmaceutical industry's commitment to sustainable practices.
The compound's pyrazole core deserves special attention, as this heterocyclic system is found in numerous clinically approved drugs. Pyrazole-containing compounds are known for their diverse biological activities, ranging from anti-inflammatory to anticancer effects. The specific substitution pattern in this molecule – with hydroxy at position 5 and methyl at position 1 – creates opportunities for hydrogen bonding and hydrophobic interactions, respectively, which are critical for molecular recognition processes in drug-target interactions.
Analytical characterization of CAS No. 2418593-47-0 presents interesting challenges and opportunities. Modern techniques such as chiral HPLC and LC-MS are essential for verifying the compound's purity and stereochemical integrity. The development of robust analytical methods for this compound contributes to the broader discussion about quality control in pharmaceutical manufacturing, particularly for chiral intermediates where even small enantiomeric impurities can significantly impact biological activity.
In the context of current research trends, this compound's potential applications in neurological disorders and metabolic diseases are being explored. The structural features of methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate suggest possible interactions with biological targets involved in neurotransmitter regulation and energy metabolism. These investigations align with the growing interest in multi-target therapeutics, where single molecules are designed to modulate multiple biological pathways simultaneously.
The compound's stability profile under various conditions is another area of active research. Understanding its pH-dependent behavior and thermal stability is crucial for formulation development and storage considerations. Such studies contribute valuable data to the ongoing discussion about drug stability optimization, particularly for compounds containing multiple functional groups with different chemical reactivities.
From a commercial perspective, the availability of methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate as a research chemical has facilitated numerous academic and industrial investigations. The compound's growing importance is reflected in the increasing number of patent applications mentioning related structures, particularly in areas of kinase inhibition and GPCR modulation. This intellectual property landscape underscores the compound's potential value in therapeutic development pipelines.
Future research directions for this compound likely include exploration of its prodrug potential, investigation of its metabolic fate in biological systems, and development of novel synthetic derivatives with enhanced pharmacological properties. As the scientific community continues to seek innovative solutions to complex medical challenges, versatile building blocks like CAS No. 2418593-47-0 will undoubtedly play an increasingly important role in drug discovery and development efforts worldwide.
2418593-47-0 (methyl (2S)-2-amino-3-(5-hydroxy-1-methyl-1H-pyrazol-4-yl)propanoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)